Cas no 2225136-49-0 (tert-butyl 2-(iodomethyl)-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-(iodomethyl)-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2225136-49-0
• MF: C₁₂H₂₀INO₂
• MW: 337.197175979614
• CID: 6435066
• PubChem ID: 165605237
• Update Time: 2025-05-24

tert-butyl 2-(iodomethyl)-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(iodomethyl)-7-azabicyclo2.2.1heptane-7-carboxylate
• EN300-1717158
• rac-tert-butyl (1R,2S,4S)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 2227695-98-7
• tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 2225136-49-0

• Inchi： 1S/C12H20INO2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7H2,1-3H3
• InChI Key： LPTBRFBUACUIOQ-UHFFFAOYSA-N
• SMILES： ICC1CC2CCC1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.05388g/mol
• Monoisotopic Mass: 337.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(iodomethyl)-7-azabicyclo2.2.1heptane-7-carboxylate

tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by the CAS number 2225136-49-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its stability and reactivity in different chemical environments. The presence of the tert-butyl group and the iodomethyl substituent further enhances its versatility, making it a valuable tool in modern chemical synthesis.

Recent studies have highlighted the importance of bicyclic compounds like tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in drug design and development. The bicyclo[2.2.1]heptane framework is particularly appealing due to its rigid structure, which can be exploited to create molecules with specific pharmacokinetic properties. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, including those with potential therapeutic applications.

In terms of synthetic chemistry, the compound's reactivity is influenced by the presence of the iodomethyl group, which acts as an excellent leaving group in substitution reactions. This property makes it highly suitable for nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored functionalities. Recent advancements in catalytic methods have further expanded the scope of its applications, particularly in asymmetric synthesis and enantioselective reactions.

The tert-butyl group attached to the bicyclic system provides steric protection to the carboxylic acid moiety, enhancing the compound's stability under various reaction conditions. This feature is particularly advantageous in multi-step synthesis workflows where intermediate stability is crucial for achieving high yields and purity levels.

From a pharmacological perspective, compounds like tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate are being explored for their potential as scaffolds in drug discovery programs targeting various disease states, including cancer and neurodegenerative disorders. The rigid bicyclic structure allows for precise control over molecular interactions, which is essential for optimizing bioavailability and efficacy.

Moreover, recent computational studies have provided insights into the electronic properties of this compound, revealing its potential as a ligand in transition metal-catalyzed reactions. The ability to coordinate with metal centers opens up new avenues for its use in catalytic processes, further underscoring its importance in contemporary chemical research.

In conclusion, tert-butyl 2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate stands out as a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.